Cas no 1805706-80-2 (Ethyl 3-(2-bromopropanoyl)-2-formylbenzoate)

• Product Name: Ethyl 3-(2-bromopropanoyl)-2-formylbenzoate
• CAS No: 1805706-80-2
• MF: C₁₃H₁₃BrO₄
• MW: 313.143923521042
• CID: 4795069
• Update Time: 2023-08-17

Ethyl 3-(2-bromopropanoyl)-2-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2-bromopropanoyl)-2-formylbenzoate

• Inchi： 1S/C13H13BrO4/c1-3-18-13(17)10-6-4-5-9(11(10)7-15)12(16)8(2)14/h4-8H,3H2,1-2H3
• InChI Key： PECIDJRDUGKKJG-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC=C(C(=O)OCC)C=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 329
• XLogP3: 2.5
• Topological Polar Surface Area: 60.4